Cas no 31962-88-6 (Uridine,2'-deoxy-3,4,5,6-tetrahydro- (9CI))

Uridine,2'-deoxy-3,4,5,6-tetrahydro- (9CI) structure
31962-88-6 structure
Product Name:Uridine,2'-deoxy-3,4,5,6-tetrahydro- (9CI)
CAS No:31962-88-6
MF:C9H16N2O5
MW:232.233742713928
CID:311398
PubChem ID:161730
Update Time:2025-04-19

Uridine,2'-deoxy-3,4,5,6-tetrahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Uridine,2'-deoxy-3,4,5,6-tetrahydro- (9CI)
    • 2’-Deoxy-3,4,5,6-tetrahydrouridine Discontinued
    • 1-(2-Deoxy-β-D-erythro-pentofuranosyl)-4-hydroxytetrahydro-2(1H)- pyrimidinone
    • 2’-DEOXY-3,4,5,6-TETRAHYDROURIDINE
    • 2’-Deoxy-3,4,5,6-tetrahydrouridine Discontinued
    • 2'-Deoxytetrahydrouridine
    • 1,2,3,3a,4,5-hexahydroacenaphthylene
    • 1,8-ethanotetralin
    • hexahydroacenaphthylene
    • tetrahydro-2a,3,4,5 acenaphtene
    • tetrahydro-2'-deoxyuridine
    • tetrahydroacenaphthene
    • tetrahydroacenapthene
    • Tetraphthen
    • 2(1H)-Pyrimidinone, 1-(2-deoxy-beta-D-erythro-pentofuranosyl)tetrahydro-4-hydroxy-
    • 31962-88-6
    • 4-hydroxy-1-((2S,4R,5S)-4-hydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-tetrahydropyrimidin-2(1H)-one
    • 4-hydroxy-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-diazinan-2-one
    • DTXSID40953849
    • 1-(2-Deoxypentofuranosyl)-1,4,5,6-tetrahydropyrimidine-2,4-diol
    • SCHEMBL172138
    • 2'-Deoxytetrahydrouridine;H4dUrd;dTHU
    • 2'-deoxy-3,4,5,6-tetrahydrouridine
    • Inchi: 1S/C9H16N2O5/c12-4-6-5(13)3-8(16-6)11-2-1-7(14)10-9(11)15/h5-8,12-14H,1-4H2,(H,10,15)/t5-,6+,7?,8+/m0/s1
    • InChI Key: RSRNLJYSWSSQMW-CZLDRYSHSA-N
    • SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(CC1)O)=O)O

Computed Properties

  • Exact Mass: 232.10600
  • Monoisotopic Mass: 232.10592162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Density: 1.488±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (14 g/l) (25 º C),
  • PSA: 105.75000
  • LogP: -2.23380

Uridine,2'-deoxy-3,4,5,6-tetrahydro- (9CI) Production Method

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